Cas no 7223-42-9 (1-(Prop-2-yn-1-yl)pyrrolidine)

1-(Prop-2-yn-1-yl)pyrrolidine is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a propargyl group. This structure imparts reactivity at both the tertiary amine and the terminal alkyne, making it a valuable intermediate in organic synthesis and pharmaceutical research. The propargyl group enables click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC), while the pyrrolidine moiety contributes to its utility as a ligand or building block for bioactive molecules. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its practicality in medicinal chemistry and material science. The compound’s bifunctional nature allows for selective modifications, facilitating the development of complex molecular architectures.

1-(Prop-2-yn-1-yl)pyrrolidine structure

Product Name:1-(Prop-2-yn-1-yl)pyrrolidine

CAS No:7223-42-9

MF:C₇H₁₁N

MW:109.168941736221

MDL:MFCD03727329

CID:569938

PubChem ID:299616

Update Time:2025-06-08

1-(Prop-2-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-(Prop-2-yn-1-yl)pyrrolidine
- 1-prop-2-ynylpyrrolidine
- 3-(PROP-2-YN-1-YLOXY)PYRIDINE
- Pyrrolidine,1-(2-propyn-1-yl)-
- 1-(2-Propynyl)pyrrolidine
- 1-(PROP-2-YNYL)PYRROLIDINE
- 1-(pyrrolidin-1-yl)-prop-2-yne
- 1-Prop-2-ynyl-pyrrolidine
- 3-(pyrrolidin-1-yl)-1-propyne
- AC1L6UWC
- AC1Q286H
- N-(2-Propynyl)pyrrolidine
- NSC172884
- PubChem15918
- 1-Propargylpyrrolidine
- 3-pyrrolidinoprop-1-yne
- 7223-42-9
- NSC-172884
- 1-(2-Propyn-1-yl)pyrrolidine
- 1-(2-Propynyl)pyrrolidine #
- AKOS009027608
- DTXSID90305950
- A837457
- SCHEMBL123292
- N-Propargylpyrrolidine
- EN300-67613
- InChI=1/C7H11N/c1-2-5-8-6-3-4-7-8/h1H,3-7H
- BS-12913
- W15840
- AB15844
- MFCD03727329
- NSC 172884
- SY102558
- 1-Prop-2-yn-1-ylpyrrolidine
- AMY20751
- CS-0058395
- DB-126675
- MDL： MFCD03727329
- Inchi： 1S/C7H11N/c1-2-5-8-6-3-4-7-8/h1H,3-7H2
- InChI Key： IUGUPWHFLZEPHN-UHFFFAOYSA-N
- SMILES： N1(CC#C)CCCC1

Computed Properties

Exact Mass: 109.08923
Monoisotopic Mass: 109.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 3.2Å²

Experimental Properties

Density: 0.8792 g/cm3 (20 ºC)
Boiling Point: 74-77 ºC (85 Torr)
Flash Point: 27.6±19.5 ºC,
Refractive Index: 1.4632 (20 ºC)
Solubility: Slightly soluble (26 g/l) (25 º C),
PSA: 3.24
LogP: 0.65330

1-(Prop-2-yn-1-yl)pyrrolidine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD162205-250mg	1-(Prop-2-yn-1-yl)pyrrolidine	7223-42-9	95%	250mg	￥102.0	2024-04-18
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